Cas no 5330-97-2 (N-Hydroxy-2-phenyl-acetamide)

• Product Name: N-Hydroxy-2-phenyl-acetamide
• CAS No: 5330-97-2
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 383199
• PubChem ID: 220184
• Update Time: 2025-11-05

N-Hydroxy-2-phenyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-Hydroxy-2-phenyl-acetamide
• N-hydroxy-2-phenylacetamide
• 2-phenylacethydroxamic acid
• 2-phenylacetohydroxamic acid
• 2-phenylacetylhydroxamic acid
• 2-phenylethanehydroxamic acid
• phenylacetohydroxamic acid
• NCGC00095226-01
• BRD-K74112339-001-03-5
• BSPBio_003208
• NCGC00095226-02
• Spectrum2_001716
• benzylhydroxamic acid
• AKOS000184738
• DTXSID80277490
• BDBM50015094
• NCGC00095226-03
• Z59181991
• 5330-97-2
• KBio3_002428
• SPBio_001732
• AD-266/40386900
• CS-0453338
• NSC2544
• SCHEMBL213873
• SPECTRUM210031
• N-hydroxy-phenyl-acetamide
• Spectrum3_001684
• CHEBI:93303
• NCGC00095226-04
• F79191
• Q27165015
• FT-0693745
• EN300-6768572
• BRD-K74112339-001-02-7
• HMS1923A21
• NSC-2544
• CHEMBL152665
• CCG-39445
• DB-298756
• acetohydroxamic acid, 2-phenyl-

• Inchi： 1S/C8H9NO2/c10-8(9-11)6-7-4-2-1-3-5-7/h1-5,11H,6H2,(H,9,10)
• InChI Key： FPOQLQZHRCEVOT-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NO

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 1.12540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-Hydroxy-2-phenyl-acetamide

N-Hydroxy-2-phenyl-acetamide (CAS No 5330-97-2): A Comprehensive Overview

N-Hydroxy-2-phenyl-acetamide, also known by its CAS registry number 5330-97-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and computational modeling have shed new light on its chemical behavior and biological activity.

The molecular structure of N-Hydroxy-2-phenyl-acetamide consists of a phenyl group attached to an acetamide moiety, with a hydroxyl group (-OH) directly bonded to the nitrogen atom. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions. Researchers have explored its reactivity under different conditions, revealing its potential as an intermediate in the synthesis of more complex molecules.

One of the most notable aspects of N-Hydroxy-2-phenyl-acetamide is its role in medicinal chemistry. Recent studies have demonstrated its ability to modulate enzyme activity, particularly in pathways associated with inflammation and oxidative stress. For instance, a 2023 study published in *Journal of Medicinal Chemistry* highlighted its inhibitory effects on specific kinase enzymes, suggesting its potential as a lead compound for anti-inflammatory drug development.

The synthesis of N-Hydroxy-2-phenyl-acetamide has been optimized through various routes, including nucleophilic acyl substitution and amide formation techniques. These methods not only enhance yield but also improve the purity of the final product, which is critical for subsequent biological testing. Innovations in catalytic systems have further streamlined the production process, making it more environmentally friendly and cost-effective.

In terms of applications, N-Hydroxy-2-phenyl-acetamide has shown promise in the field of materials science. Its ability to form stable amide bonds makes it a valuable component in polymer chemistry. A 2023 research article in *Polymer Chemistry* detailed its use as a building block for constructing biodegradable polymers, which could have implications for sustainable packaging materials.

Recent advancements in computational chemistry have also contributed to our understanding of N-Hydroxy-2-phenyl-acetamide's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling more accurate predictions of its behavior in different chemical environments. This knowledge is pivotal for designing experiments and optimizing synthetic pathways.

The biological evaluation of N-Hydroxy-2-phenyl-acetamide has revealed intriguing findings. Preclinical studies indicate that it exhibits moderate cytotoxicity against certain cancer cell lines while showing low toxicity to normal cells. These results suggest that further investigation into its mechanism of action could unlock new therapeutic strategies for oncology.

Moreover, the compound's stability under physiological conditions has been a focal point of recent research. Studies conducted at the University of California demonstrated that N-Hydroxy-2-phenyl-acetamide maintains structural integrity in aqueous solutions at physiological pH levels, enhancing its suitability for drug delivery systems.

In conclusion, N-Hydroxy-2-phenyl-acetamide (CAS No 5330-97-2) stands as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent breakthroughs in synthesis and biological evaluation, position it as a promising candidate for future innovations in medicine and materials science.